Cas no 1507962-87-9 (N-methyl-N-(1H-pyrazol-4-yl)methylhydroxylamine)

• Product Name: N-methyl-N-(1H-pyrazol-4-yl)methylhydroxylamine
• CAS No: 1507962-87-9
• MF: C₅H₉N₃O
• MW: 127.144460439682
• CID: 5760025
• PubChem ID: 82593693
• Update Time: 2025-06-15

N-methyl-N-(1H-pyrazol-4-yl)methylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• EN300-1816418
• N-methyl-N-[(1H-pyrazol-4-yl)methyl]hydroxylamine
• 1507962-87-9
• N-methyl-N-(1H-pyrazol-4-yl)methylhydroxylamine

• Inchi： 1S/C5H9N3O/c1-8(9)4-5-2-6-7-3-5/h2-3,9H,4H2,1H3,(H,6,7)
• InChI Key： SNJMLBGILHMILE-UHFFFAOYSA-N
• SMILES： ON(C)CC1C=NNC=1

Computed Properties

• Exact Mass: 127.074561919g/mol
• Monoisotopic Mass: 127.074561919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 88.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 52.2Ų

Additional information on N-methyl-N-(1H-pyrazol-4-yl)methylhydroxylamine

Introduction to N-methyl-N-(1H-pyrazol-4-yl)methylhydroxylamine (CAS No. 1507962-87-9)

N-methyl-N-(1H-pyrazol-4-yl)methylhydroxylamine, a compound with the CAS number 1507962-87-9, is a significant molecule in the field of pharmaceutical chemistry and bioorganic synthesis. This compound has garnered considerable attention due to its unique structural properties and potential applications in drug development. The presence of a pyrazole ring and a hydroxylamine moiety makes it an intriguing candidate for further exploration, particularly in the context of medicinal chemistry and synthetic organic chemistry.

The molecular structure of N-methyl-N-(1H-pyrazol-4-yl)methylhydroxylamine consists of a pyrazole core substituted with a methyl group at the 4-position and an N-methyl-N-(methylhydroxylamine) side chain. This configuration imparts specific electronic and steric properties that can be exploited in the design of novel bioactive molecules. The pyrazole ring is known for its versatility in medicinal chemistry, often serving as a scaffold for drugs targeting various biological pathways.

In recent years, there has been a surge in research focused on heterocyclic compounds, particularly those containing the pyrazole moiety. Pyrazole derivatives have shown promise in various therapeutic areas, including anti-inflammatory, anticancer, and antimicrobial applications. The compound N-methyl-N-(1H-pyrazol-4-yl)methylhydroxylamine is no exception and has been the subject of several studies exploring its pharmacological potential.

One of the most compelling aspects of this compound is its potential as a precursor for more complex molecules. The hydroxylamine group can participate in various chemical reactions, such as oxidation or reduction, allowing for the synthesis of diverse derivatives. This flexibility makes it an attractive building block for medicinal chemists seeking to develop new drugs with tailored properties.

Recent advancements in computational chemistry have also highlighted the importance of molecular modeling in understanding the behavior of such compounds. By leveraging computational methods, researchers can predict the interactions of N-methyl-N-(1H-pyrazol-4-yl)methylhydroxylamine with biological targets, providing insights into its potential therapeutic effects. These studies have suggested that this compound may exhibit inhibitory activity against certain enzymes and receptors, making it a valuable candidate for further investigation.

The synthesis of N-methyl-N-(1H-pyrazol-4-yl)methylhydroxylamine involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Researchers have developed various synthetic routes, each with its own advantages and challenges. The use of modern catalytic systems has significantly improved the efficiency of these synthetic processes, enabling the production of larger quantities of the compound for further study.

In addition to its synthetic significance, N-methyl-N-(1H-pyrazol-4-yl)methylhydroxylamine has been explored in several preclinical studies. These studies have focused on evaluating its biological activity and potential side effects. Preliminary results have shown promising signs of efficacy in models of inflammation and cancer, although more extensive research is needed to fully understand its therapeutic profile.

The role of natural products as inspiration for drug discovery cannot be overstated. Many successful drugs on the market today are based on structures derived from natural compounds. The pyrazole scaffold is found in numerous natural products, many of which have demonstrated significant biological activity. By studying compounds like N-methyl-N-(1H-pyrazol-4-yl)methylhydroxylamine, researchers hope to uncover new therapeutic agents with unique mechanisms of action.

The development of new analytical techniques has also facilitated the study of this compound. High-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy are particularly useful for characterizing complex molecules like N-methyl-N-(1H-pyrazol-4-yl)methylhydroxylamine. These techniques provide detailed information about the molecular structure and purity of the compound, which is essential for both synthetic chemists and pharmacologists.

The future prospects for N-methyl-N-(1H-pyrazol-4-yl)methylhydroxylamine are promising, with ongoing research aimed at expanding its applications in drug development. Collaborative efforts between synthetic chemists, biologists, and pharmacologists are crucial for translating laboratory findings into clinical applications. As our understanding of this compound grows, it is likely to play an increasingly important role in the discovery and development of new therapeutic agents.